Cas no 69774-36-3 (alpha,alpha,alpha',alpha'-Tetramethyl-1,3-benzenedipropionitrile)

alpha,alpha,alpha',alpha'-Tetramethyl-1,3-benzenedipropionitrile structure
69774-36-3 structure
Product Name:alpha,alpha,alpha',alpha'-Tetramethyl-1,3-benzenedipropionitrile
CAS No:69774-36-3
MF:C16H20N2
MW:240.343403816223
MDL:MFCD08276873
CID:3044486
PubChem ID:354335720
Update Time:2024-10-28

alpha,alpha,alpha',alpha'-Tetramethyl-1,3-benzenedipropionitrile Chemical and Physical Properties

Names and Identifiers

    • alpha,alpha,alpha',alpha'-Tetramethyl-1,3-benzenedipropionitrile
    • &alpha
    • ',&alpha
    • 1,3-Bis(2-cyano-2-methylpropyl)benzene
    • 3,3'-(1,3-Phenylene)bis(2,2-dimethylpropanenitrile)
    • 1,3-bis(2-methyl-2-cyanopropyl)benzene
    • 3-[3-(2-cyano-2-methylpropyl)phenyl]-2,2-dimethylpropanenitrile
    • T72842
    • 1,3-Benzenedipropanenitrile, a,a,a',a'-tetramethyl-
    • alpha,alpha,alpha'alpha'-Tetramethyl-1,3-benzenedipropionitrile, 97%
    • UVMUSKQGUXKWCB-UHFFFAOYSA-N
    • T3421
    • MFCD08276873
    • SCHEMBL10916864
    • 69774-36-3
    • alpha , alpha , alpha ' alpha '-Tetramethyl-1,3-benzenedipropionitrile
    • alpha,alpha,alpha inverted exclamation markaalpha inverted exclamation marka-Tetramethyl-1,3-benzenedipropionitrile
    • 3-[3-(2-CYANO-2,2-DIMETHYLETHYL)PHENYL]-2,2-DIMETHYLPROPANENITRILE
    • alpha,alpha,alpha'alpha'-Tetramethyl-1,3-benzenedipropionitrile
    • MDL: MFCD08276873
    • Inchi: 1S/C16H20N2/c1-15(2,11-17)9-13-6-5-7-14(8-13)10-16(3,4)12-18/h5-8H,9-10H2,1-4H3
    • InChI Key: UVMUSKQGUXKWCB-UHFFFAOYSA-N
    • SMILES: N#CC(C)(C)CC1C=CC=C(C=1)CC(C#N)(C)C

Computed Properties

  • Exact Mass: 240.162648646 g/mol
  • Monoisotopic Mass: 240.162648646 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 47.6
  • Molecular Weight: 240.34

Experimental Properties

  • Melting Point: 68.0 to 72.0 deg-C

alpha,alpha,alpha',alpha'-Tetramethyl-1,3-benzenedipropionitrile Security Information

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abcr
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abcr
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1PlusChem
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